Cas no 1359655-85-8 (tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate)

Tert-Butyl 2,5-Diaza-spiro[3.4]octane-5-carboxylate Oxalate is a spirocyclic compound featuring a diazaoctane core with a tert-butoxycarbonyl (Boc) protecting group. This intermediate is valuable in organic synthesis, particularly in pharmaceutical research, due to its rigid spirocyclic structure, which enhances stereochemical control in complex molecule construction. The Boc group offers selective deprotection under mild acidic conditions, facilitating further functionalization. The oxalate salt form improves stability and handling. Its spiro scaffold is useful for designing bioactive molecules, including protease inhibitors and CNS-targeting agents. The compound’s high purity and well-defined reactivity make it a reliable building block for medicinal chemistry applications.
tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate structure
1359655-85-8 structure
Product Name:tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate
CAS No:1359655-85-8
MF:C13H22N2O6
MW:302.323584079742
CID:4775610
Update Time:2025-06-30

tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diaza-spiro[3.4]octane-5-carboxylic acid tert-butyl ester oxalate
    • tert-Butyl 2,5-diazaspiro[3.4]octane-5-carboxylate oxalate
    • 5-Boc-2,5-diazaspiro[3.4]octane oxolate
    • 2,5-DIAZASPIRO[3.4]OCTANE-5-CARBOXYLIC ACID TERT-BUTYL ESTER OXALATE
    • tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate
    • Inchi: 1S/C11H20N2O2.C2H2O4/c1-10(2,3)15-9(14)13-6-4-5-11(13)7-12-8-11;3-1(4)2(5)6/h12H,4-8H2,1-3H3;(H,3,4)(H,5,6)
    • InChI Key: OYVDREJBJQMATQ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC21CNC2)=O.OC(C(=O)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 338
  • Topological Polar Surface Area: 116

tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate Pricemore >>

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Additional information on tert-Butyl 2,5-Diaza-spiro3.4octane-5-carboxylate Oxalate

Tert-Butyl 2,5-Diaza-Spiro[3.4]Octane-5-Carboxylate Oxalate: A Comprehensive Overview

The compound Tert-butyl 2,5-diaza-spiro[3.4]octane-5-carboxylate oxalate, with the CAS number 1359655-85-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a fused bicyclic system with a diazabicyclo framework. The presence of the tert-butyl group and the oxalate moiety further enhances its chemical versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Tert-butyl 2,5-diaza-spiro[3.4]octane-5-carboxylate oxalate in drug delivery systems due to its ability to act as a versatile carrier for bioactive molecules. Researchers have explored its capacity to form stable complexes with therapeutic agents, thereby improving their solubility and bioavailability. This property is particularly advantageous in the development of targeted drug delivery systems, where precise control over drug release is critical.

In addition to its pharmaceutical applications, this compound has also found utility in the synthesis of advanced materials. Its spirocyclic structure provides a rigid framework that can be exploited in the design of high-performance polymers and nanoparticles. For instance, recent advancements have demonstrated its use as a building block for constructing stimuli-responsive materials, which can undergo structural changes in response to external stimuli such as temperature or pH levels.

The synthesis of Tert-butyl 2,5-diaza-spiro[3.4]octane-5-carboxylate oxalate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and subsequent functionalization to introduce the tert-butyl and oxalate groups. These reactions are typically carried out under mild conditions to ensure high yields and maintain the integrity of the spirocyclic structure.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure, stability, and reactivity under various conditions. For example, NMR analysis has revealed the presence of distinct proton environments corresponding to different parts of the molecule, while MS data has confirmed the molecular weight and fragmentation patterns.

The biological activity of Tert-butyl 2,5-diaza-spiro[3.4]octane-5-carboxylate oxalate has also been a subject of recent investigations. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, suggesting its role in therapeutic interventions for metabolic disorders. Furthermore, its low toxicity profile makes it a promising candidate for further exploration in preclinical models.

In conclusion, Tert-butyl 2,5-diaza-spiro[3.4]octane-5-carboxylate oxalate represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.

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